Methyl 4-(4-fluorophenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarboxylate
Cat. No. B2359273
Key on ui cas rn:
299207-90-2
M. Wt: 263.268
InChI Key: WBCGNXMFSRXUSV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07592357B2
Procedure details
4-Fluorobenzaldehyde (0.997 mL, 9.30 mmol, 1.00 equiv), 2,2-dimethyl-1,3-dioxane-4,6-dione (1.34 g, 9.30 mmol, 1.00 equiv), methyl acetoacetate (1.00 mL, 9.30 mmol, 1.00 equiv), and ammonium acetate (0.752 g, 9.77 mmol, 1.05 equiv) were dissolved in acetic acid (10 mL) and heated to reflux for 3.5 hours. The reaction mixture was diluted with EtOAc and water, and neutralized with 2N NaOH. The phases were separated, and the organic phase was washed with satd. NaHCO3, then NaCl. The organic phase was dried over Na2SO4, filtered and concentrated to a yellow residue. Recrystallization (CH2Cl2/hexanes) provided 480 mg (20%) of the product as a pale yellow solid. MS (ES+) m/e 264 [M+H]+.
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[CH:9]=[CH:8][C:5]([CH:6]=O)=[CH:4][CH:3]=1.[CH3:10][C:11]1(C)[O:16]C(=O)CC(=O)O1.[C:20]([O:26][CH3:27])(=[O:25])[CH2:21][C:22]([CH3:24])=O.C([O-])(=O)C.[NH4+:32].[OH-].[Na+]>C(O)(=O)C.CCOC(C)=O.O>[F:1][C:2]1[CH:9]=[CH:8][C:5]([CH:6]2[CH2:10][C:11](=[O:16])[NH:32][C:22]([CH3:24])=[C:21]2[C:20]([O:26][CH3:27])=[O:25])=[CH:4][CH:3]=1 |f:3.4,5.6|
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Inputs
Step One
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Name
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Quantity
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0.997 mL
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Type
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reactant
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Smiles
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FC1=CC=C(C=O)C=C1
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Name
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Quantity
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1.34 g
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Type
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reactant
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Smiles
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CC1(OC(CC(O1)=O)=O)C
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Name
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Quantity
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1 mL
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Type
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reactant
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Smiles
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C(CC(=O)C)(=O)OC
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Name
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Quantity
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0.752 g
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Type
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reactant
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Smiles
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C(C)(=O)[O-].[NH4+]
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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C(C)(=O)O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to reflux for 3.5 hours
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Duration
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3.5 h
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CUSTOM
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Type
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CUSTOM
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Details
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The phases were separated
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WASH
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Type
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WASH
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Details
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the organic phase was washed with satd
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic phase was dried over Na2SO4
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated to a yellow residue
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CUSTOM
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Type
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CUSTOM
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Details
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Recrystallization (CH2Cl2/hexanes)
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Outcomes
Product
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Name
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Type
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product
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Smiles
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FC1=CC=C(C=C1)C1C(=C(NC(C1)=O)C)C(=O)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 480 mg | |
| YIELD: PERCENTYIELD | 20% | |
| YIELD: CALCULATEDPERCENTYIELD | 19.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
